Cas no 1806950-35-5 (5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide)

• Product Name: 5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide
• CAS No: 1806950-35-5
• MF: C₇H₇F₂IN₂O₂S
• MW: 348.108959436417
• CID: 4893821
• Update Time: 2025-06-10

5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide

• Inchi： 1S/C7H7F2IN2O2S/c1-3-5(15(11,13)14)4(6(8)9)2-12-7(3)10/h2,6H,1H3,(H2,11,13,14)
• InChI Key： FFKBKEPLOCXXII-UHFFFAOYSA-N
• SMILES： IC1=C(C)C(=C(C=N1)C(F)F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4

Additional information on 5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide

Introduction to 5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide (CAS No. 1806950-35-5)

5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1806950-35-5, represents a promising scaffold for the development of novel therapeutic agents. Its molecular structure incorporates several key functional groups, including a difluoromethyl moiety, an iodo substituent, a methylpyridine core, and a sulfonamide group, which collectively contribute to its diverse chemical reactivity and biological potential.

The difluoromethyl group is particularly noteworthy as it is frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. In recent years, the incorporation of fluorine atoms into bioactive molecules has been extensively studied, with reports indicating that fluorinated compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. The presence of two fluorine atoms in this compound further amplifies its potential as a pharmacophore.

The iodo substituent at the 2-position of the pyridine ring adds another layer of complexity to the molecule. Iodine is known for its ability to participate in various chemical transformations, such as cross-coupling reactions, which are widely utilized in synthetic organic chemistry for constructing complex molecular architectures. This feature makes 5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide a valuable intermediate in the synthesis of more elaborate heterocyclic compounds. Additionally, the iodo group can serve as a handle for further functionalization via palladium-catalyzed reactions, opening up numerous possibilities for drug discovery and development.

The methylpyridine core provides a stable aromatic backbone that can interact with biological targets through hydrophobic and π-stacking interactions. Pyridine derivatives are ubiquitous in pharmaceuticals due to their favorable binding properties and low toxicity profiles. The combination of these structural elements in 5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide suggests that it may exhibit potent activity against various biological targets, making it an attractive candidate for further investigation.

The sulfonamide group at the 4-position is another critical feature that influences the compound's behavior. Sulfonamides are well-documented bioisosteres that can modulate receptor binding affinity and pharmacokinetic properties. They are commonly found in drugs targeting bacterial infections, inflammation, and other therapeutic areas. The presence of this group in 5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide not only enhances its potential biological activity but also provides a site for further derivatization to fine-tune its pharmacological properties.

Recent advancements in computational chemistry and machine learning have enabled researchers to predict the biological activity of compounds with unprecedented accuracy. These tools have been instrumental in identifying novel scaffolds like 5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide as potential leads for drug development. By leveraging these technologies, scientists can rapidly screen large libraries of compounds and prioritize those with the highest likelihood of success in preclinical and clinical studies.

In addition to its synthetic utility, this compound has shown promise in early-stage pharmacological investigations. Studies have indicated that derivatives of pyridine sulfonamides can exhibit inhibitory effects on enzymes and receptors involved in disease pathways. The unique combination of functional groups in 5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide makes it an ideal candidate for further exploration in this context. Researchers are currently exploring its potential as an inhibitor of kinases, proteases, and other enzymes relevant to cancer and inflammatory diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and directed functionalization strategies, are employed to construct the desired molecular framework efficiently. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the product at each stage of synthesis.

From a regulatory perspective, compounds like 5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves comprehensive toxicological studies, pharmacokinetic assessments, and interaction analyses with biological targets. The growing body of literature on fluorinated heterocycles provides valuable insights into their behavior in biological systems, which can accelerate the development process.

The role of contract research organizations (CROs) has become increasingly important in the pharmaceutical industry as companies seek to outsource specialized expertise for drug discovery and development projects. CROs often collaborate with academic institutions and biotech firms to synthesize novel compounds like 5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide under contract manufacturing agreements (CMAs). This collaborative approach allows for rapid innovation while reducing the financial burden on individual companies.

The future prospects for this compound are promising given its unique structural features and potential biological activity. As research continues to uncover new therapeutic applications for pyridine sulfonamides and fluorinated derivatives, compounds like 5-(Difluoromethyl)-2-iodo-3-methylpyridine-4-sulfonamide may play a pivotal role in addressing unmet medical needs across multiple disease indications.